3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 5-(2-chlorophenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H11ClN2OS2/c1-2-7-18-14(19)12-10(8-21-13(12)17-15(18)20)9-5-3-4-6-11(9)16/h2-6,8H,1,7H2,(H,17,20)
• InChI Key: XTCDCDFBDIWCDJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(NC1=S)SC=C2C3=CC=CC=C3Cl
• Molecular Formula: C15H11ClN2OS2
• Molecular Weight: 334.8 g/mol

Description

3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one is a heterocyclic compound that has been studied for its potential applications in scientific research. This molecule has a unique structure that makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has not been fully elucidated. However, it has been suggested that the compound may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory activity, 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has also been reported to exhibit antioxidant activity. This suggests that the compound may have potential as a therapeutic agent for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one in lab experiments is its unique structure, which may allow for the development of novel therapeutic agents. However, one limitation is that the mechanism of action of the compound is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

1. Investigate the mechanism of action of 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one in more detail to better understand its potential therapeutic applications.
2. Explore the use of this compound in the treatment of oxidative stress-related diseases.
3. Investigate the potential of 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one as a therapeutic agent for other inflammatory diseases.
4. Explore the development of analogs of this compound with improved therapeutic properties.
5. Investigate the potential of this compound as a diagnostic tool for oxidative stress-related diseases.

Synthesis Methods

The synthesis of 3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has been described in several studies. One common method involves the reaction of 2-amino-4-(2-chlorophenyl)thiazole with allyl isothiocyanate in the presence of a base. This reaction leads to the formation of the intermediate 2-allylthio-4-(2-chlorophenyl)thiazole, which can be further reacted with 2-cyano-3-thiophenecarboxaldehyde to yield the final product.

Scientific Research Applications

3-allyl-5-(2-chlorophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has been investigated for its potential applications in scientific research. One study reported that this compound exhibited significant anti-inflammatory activity in vitro, which suggests that it may have potential as a therapeutic agent for inflammatory diseases.